Cas no 2229522-53-4 (1-(3,3-difluorocyclobutyl)-2,2-dimethylcyclopropylmethanamine)

• Product Name: 1-(3,3-difluorocyclobutyl)-2,2-dimethylcyclopropylmethanamine
• CAS No: 2229522-53-4
• MF: C₁₀H₁₇F₂N
• MW: 189.245489835739
• CID: 6602641
• PubChem ID: 165840364
• Update Time: 2025-07-24

1-(3,3-difluorocyclobutyl)-2,2-dimethylcyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(3,3-difluorocyclobutyl)-2,2-dimethylcyclopropylmethanamine
• [1-(3,3-difluorocyclobutyl)-2,2-dimethylcyclopropyl]methanamine
• EN300-1948394
• 2229522-53-4

• Inchi： 1S/C10H17F2N/c1-8(2)5-9(8,6-13)7-3-10(11,12)4-7/h7H,3-6,13H2,1-2H3
• InChI Key： SPIRBMOACLUNPJ-UHFFFAOYSA-N
• SMILES： FC1(CC(C1)C1(CN)CC1(C)C)F

Computed Properties

• Exact Mass: 189.13290587g/mol
• Monoisotopic Mass: 189.13290587g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 26Ų

Additional information on 1-(3,3-difluorocyclobutyl)-2,2-dimethylcyclopropylmethanamine

Introduction to 1-(3,3-difluorocyclobutyl)-2,2-dimethylcyclopropylmethanamine (CAS No. 2229522-53-4)

1-(3,3-difluorocyclobutyl)-2,2-dimethylcyclopropylmethanamine, identified by the Chemical Abstracts Service Number (CAS No.) 2229522-53-4, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, characterized by its unique structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of fluorine atoms and a cyclopropyl moiety introduces specific steric and electronic properties that make this compound a promising candidate for further investigation.

The structural complexity of 1-(3,3-difluorocyclobutyl)-2,2-dimethylcyclopropylmethanamine arises from its bicyclic system, which includes a cyclobutyl ring substituted with two fluorine atoms and an adjacent cyclopropyl group. The dimethyl substitution on the cyclopropyl ring further enhances the molecular complexity, contributing to its distinct chemical behavior. Such structural features are often exploited in drug design to modulate binding affinity, metabolic stability, and pharmacokinetic properties.

In recent years, there has been growing interest in the development of fluorinated heterocycles as pharmacophores due to their ability to enhance drug-like properties such as lipophilicity, metabolic stability, and binding affinity. The fluorine atoms in 1-(3,3-difluorocyclobutyl)-2,2-dimethylcyclopropylmethanamine play a crucial role in these interactions by influencing electronic distributions and steric hindrance. This compound exemplifies how strategic incorporation of fluorine can lead to the discovery of novel bioactive molecules.

One of the most compelling aspects of 1-(3,3-difluorocyclobutyl)-2,2-dimethylcyclopropylmethanamine is its potential as a building block for more complex drug candidates. The cyclopropyl and cyclobutyl moieties provide rigid scaffolds that can be further functionalized to target specific biological pathways. For instance, modifications at the amine group could introduce polar functionalities that enhance interactions with biological targets such as enzymes or receptors. This flexibility makes the compound a valuable asset in synthetic chemistry and drug discovery.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like 1-(3,3-difluorocyclobutyl)-2,2-dimethylcyclopropylmethanamine for their biological activity. Molecular modeling techniques can predict how this molecule might interact with proteins or nucleic acids, providing insights into its potential therapeutic applications. Such simulations are increasingly integral to modern drug design pipelines, allowing researchers to prioritize compounds based on their predicted efficacy and safety profiles.

The synthesis of 1-(3,3-difluorocyclobutyl)-2,2-dimethylcyclopropylmethanamine presents unique challenges due to its complex architecture. However, recent methodologies in organic synthesis have made significant strides in facilitating the construction of such molecules. For example, transition metal-catalyzed reactions have been employed to establish carbon-carbon bonds with high precision. These advances have not only improved yield but also allowed for greater functionalization of the core structure.

From a medicinal chemistry perspective, 1-(3,3-difluorocyclobutyl)-2,2-dimethylcyclopropylmethanamine represents an opportunity to explore new chemical space. By leveraging its structural features, researchers can design derivatives with tailored properties for specific therapeutic indications. For instance, analogs with enhanced solubility or improved bioavailability could be developed by modifying the substituents on the cyclobutyl or cyclopropyl rings.

The role of fluorine in modulating pharmacological activity cannot be overstated. In many cases, the presence of fluorine atoms can lead to increased metabolic stability by preventing unwanted degradation pathways. Additionally, fluorine can influence electronic effects that alter binding interactions with biological targets. These properties make 1-(3,3-difluorocyclobutyl)-2,2-dimethylcyclopropylmethanamine a particularly interesting compound for further exploration.

As our understanding of molecular interactions continues to evolve, compounds like 1-(3,3-difluorocyclobutyl)-2,2-dimethylcyclopropylmethanamine will play an increasingly important role in drug discovery. The ability to rationally design molecules with specific properties is a cornerstone of modern pharmaceutical research. By combining synthetic chemistry expertise with computational modeling and biological screening， researchers can accelerate the development of novel therapeutics.

In conclusion,1-(3， 3 -difluorocyclobutyl） - 22 -dimethylcyclo prop ylmethanamin e (CAS No . 22295 22 -53 -4) is a structurally complex and promising compound with significant potential in pharmaceutical applications . Its unique features , including fluorine substitution and bicy clic scaffolds , make it an attractive candidate for further investigation . As research in medicinal chemistry progresses , compounds like this one will continue to contribute to the discovery of novel therapeutic agents that address unmet medical needs . p >